Cas no 101401-81-4 (Benzamide, 4-nitro-N-[(1R)-1-phenylethyl]-)

• Product name: Benzamide, 4-nitro-N-[(1R)-1-phenylethyl]-
• CAS No: 101401-81-4
• MF: C₁₅H₁₄N₂O₃
• MW: 270.28326
• CID: 1128809
• PubChem ID: 679492

Benzamide, 4-nitro-N-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-nitro-N-[(1R)-1-phenylethyl]-
• 4-nitro-N-[(1R)-1-phenylethyl]benzamide
• 101401-81-4
• SCHEMBL10763104

• Inchi： InChI=1S/C15H14N2O3/c1-11(12-5-3-2-4-6-12)16-15(18)13-7-9-14(10-8-13)17(19)20/h2-11H,1H3,(H,16,18)/t11-/m1/s1
• InChI Key： OTZYXPKYOAAGEU-LLVKDONJSA-N
• SMILES： CC(C1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.10052
• Monoisotopic Mass: 270.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 72.24